Cas no 2229471-82-1 (4-(2-bromo-3-methoxyphenyl)-1H-imidazole)

• Product Name: 4-(2-bromo-3-methoxyphenyl)-1H-imidazole
• CAS No: 2229471-82-1
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 5894519
• PubChem ID: 165644172
• Update Time: 2025-06-11

4-(2-bromo-3-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-methoxyphenyl)-1H-imidazole
• 2229471-82-1
• EN300-1922493

• Inchi： 1S/C10H9BrN2O/c1-14-9-4-2-3-7(10(9)11)8-5-12-6-13-8/h2-6H,1H3,(H,12,13)
• InChI Key： ONOYZNQBHWFLEO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1=CN=CN1)OC

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(2-bromo-3-methoxyphenyl)-1H-imidazole

Comprehensive Overview of 4-(2-bromo-3-methoxyphenyl)-1H-imidazole (CAS No. 2229471-82-1): Properties, Applications, and Research Insights

The compound 4-(2-bromo-3-methoxyphenyl)-1H-imidazole (CAS No. 2229471-82-1) is a specialized imidazole derivative with a unique molecular structure featuring a brominated methoxyphenyl group. This structural configuration endows it with distinct chemical and biological properties, making it a subject of interest in pharmaceutical research, material science, and organic synthesis. The presence of both bromo and methoxy functional groups enhances its reactivity, enabling its use as a versatile intermediate in the development of novel compounds.

In recent years, the demand for imidazole-based compounds has surged due to their broad applicability in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators. Researchers are increasingly exploring 4-(2-bromo-3-methoxyphenyl)-1H-imidazole for its potential role in designing small-molecule therapeutics. Its structural motifs align with trends in fragment-based drug design, a hot topic in medicinal chemistry. Additionally, its halogenated aromatic component makes it a candidate for cross-coupling reactions, a key area in modern synthetic methodologies.

The compound's CAS No. 2229471-82-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and cheminformatics. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions. These queries highlight the need for detailed technical data, which is critical for laboratories focusing on structure-activity relationship (SAR) studies. Furthermore, its methoxyphenyl moiety is of interest in bioisostere replacement strategies, a technique widely discussed in drug optimization circles.

From a commercial perspective, 4-(2-bromo-3-methoxyphenyl)-1H-imidazole is marketed as a high-purity reference standard for analytical applications. Its utility in LC-MS and NMR spectroscopy is well-documented, catering to the growing demand for characterization tools in quality control. The compound’s chromatographic behavior and mass spectral fragmentation patterns are also topics of frequent discussion in analytical chemistry forums.

Environmental and regulatory considerations are another focal point for users researching CAS No. 2229471-82-1. While the compound is not classified as hazardous, its brominated nature prompts questions about green chemistry alternatives and waste disposal protocols. These concerns align with the broader industry shift toward sustainable synthesis, a trend dominating recent scientific literature.

In summary, 4-(2-bromo-3-methoxyphenyl)-1H-imidazole represents a convergence of pharmacological potential, synthetic versatility, and analytical utility. Its CAS No. 2229471-82-1 serves as a gateway to exploring advanced applications in drug development and materials science, making it a compound of enduring significance in contemporary research.